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Compound of Interest

Compound Name: m-Anisidine

Cat. No.: B1676023 Get Quote

m-Anisidine, also known as 3-methoxyaniline, is an organic compound with the chemical

formula CH₃OC₆H₄NH₂.[1] It presents as a clear light yellow or amber-colored liquid, though

commercial samples may appear brown due to air oxidation.[1] As one of three isomers of

methoxy-substituted aniline, m-Anisidine is a critical building block and intermediate in a wide

array of applications, from the synthesis of pharmaceuticals and agrochemicals to the

production of azo dyes and corrosion inhibitors.[2][3] Its utility stems from the specific reactivity

conferred by the amino (-NH₂) and methoxy (-OCH₃) groups on the benzene ring, making it a

versatile precursor for complex molecular architectures.[2][4]

For researchers, scientists, and professionals in drug development, the successful

procurement and use of m-Anisidine are foundational to experimental success. The integrity of

research outcomes is directly linked to the quality and purity of starting materials. This guide

provides a comprehensive technical overview of m-Anisidine, offering field-proven insights into

its properties, supplier selection, quality validation, and safe handling protocols.

Part 1: Core Physicochemical and Reactivity Profile
A thorough understanding of a chemical's properties is paramount for its effective use in

synthesis and for ensuring laboratory safety. m-Anisidine is a pale yellow oily liquid

characterized by a distinct amine-like (fishy) odor.[5][6] It is sensitive to prolonged exposure to

air and light, which can lead to degradation and discoloration.[4][6]

Key Physicochemical Data
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The fundamental properties of m-Anisidine are summarized below, providing essential data for

experimental planning and safety assessments.

Property Value Source(s)

CAS Number 536-90-3 [1][7]

IUPAC Name 3-Methoxyaniline [8]

Synonyms

3-Aminoanisole, m-

Aminoanisole, 1-Amino-3-

methoxybenzene

[9][10]

Molecular Formula C₇H₉NO [7][8]

Molecular Weight 123.15 g/mol [7]

Appearance
Clear light yellow to amber or

reddish-brown liquid
[1][5]

Melting Point -1 to 1 °C (lit.) [5]

Boiling Point 251 °C (lit.) [1][6]

Density 1.096 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.581 (lit.) [5]

Solubility

Soluble in ethanol, ether,

acetone, and benzene. Slightly

soluble in water.

[1][5]

Flash Point 126 °C (258.8 °F) - closed cup

Reactivity and Incompatibilities
From a chemical reactivity standpoint, the amino group in m-Anisidine is nucleophilic, allowing

it to participate in reactions such as N-substitution.[2] The aromatic ring is activated by both the

amino and methoxy groups, making it susceptible to electrophilic substitution reactions like

bromination.[5][6]
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It is crucial to be aware of its incompatibilities to prevent hazardous situations. m-Anisidine is

incompatible with:

Strong Oxidizers: Contact with substances like chlorates, nitrates, and peroxides can create

a risk of fire or explosion.[4][6]

Acids, Acid Chlorides, Acid Anhydrides, and Chloroformates: These can react vigorously with

the amine group.[4][6]

Certain Coatings, Plastics, and Rubber: It may attack and degrade these materials upon

contact.[4][6]

Part 2: Common Synthesis and Purification
Protocols
While researchers typically purchase m-Anisidine, understanding its synthesis provides insight

into potential impurities. The most common laboratory and industrial synthesis involves the

reduction of m-nitroanisole.[11][12]

Experimental Protocol: Synthesis via Reduction of m-
Nitroanisole
This protocol describes a standard method for synthesizing m-Anisidine from its nitro

precursor using iron filings in an acidic medium.

Materials:

m-Nitroanisole (0.23 mole, 35 g)

Methanol (110 mL)

Concentrated Hydrochloric Acid (7.5 mL)

Iron Filings (0.75 gram atom, 42 g)

Sodium Hydroxide (for basification)
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Diethyl Ether (for extraction)

Anhydrous Sodium Sulfate (for drying)

Procedure:

Combine 35 g of m-nitroanisole, 110 mL of methanol, and 7.5 mL of concentrated

hydrochloric acid in a round-bottom flask equipped with a reflux condenser and a stirrer.[11]

[12]

Heat the mixture to boiling with continuous stirring.[11][12]

Add 42 g of iron filings in small portions over a period of one hour to control the exothermic

reaction.[11][12]

Continue refluxing and stirring for an additional five hours to ensure the reaction goes to

completion.[11][12]

After cooling, make the mixture strongly alkaline with a concentrated sodium hydroxide

solution.[11][12]

Perform steam distillation on the alkaline mixture. The initial distillate containing methanol

should be collected separately.[11][12]

Extract the subsequent aqueous distillate with diethyl ether.[11][12]

Dry the combined ethereal extracts over anhydrous sodium sulfate.[11][12]

Filter to remove the drying agent and distill the ether. The final product, m-Anisidine, can be

collected by vacuum distillation at approximately 125°C/13 mmHg.[11] This method typically

yields around 80% of the theoretical product.[11]

Purification and Impurity Profile
The primary impurities in commercially available m-Anisidine often include the precursor, 3-

nitroanisole, and potentially the o-isomer.[5][6] Steam distillation is an effective method for

removing the o-isomer impurity.[5] Fractional distillation under reduced pressure is also a

standard technique for achieving high purity.[5][6]
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Workflow: Synthesis of m-Anisidine

Reaction Setup
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Basify with NaOH

Steam Distillation

Extract with
Diethyl Ether

Dry with Na2SO4

Filter & Concentrate

Vacuum Distillation

K

Final Product:
m-Anisidine
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Caption: A flowchart illustrating the key stages in the synthesis of m-Anisidine.
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Part 3: Key Applications in Scientific Research
m-Anisidine is a versatile intermediate primarily because its functional groups can be readily

transformed into other functionalities, serving as a scaffold for building more complex

molecules.

Pharmaceutical Synthesis: It is a crucial precursor in the synthesis of various pharmaceutical

agents. For example, it is used to create N-substituted-3-chloro-2-azetidinones, which have

shown potential as anthelmintic agents.[5] It is also employed in rhodium-catalyzed indole

synthesis and copper-catalyzed benzimidazole synthesis, both of which are important

heterocyclic motifs in drug discovery.[5]

Azo Dye Manufacturing: The amino group on m-Anisidine can be diazotized with nitrous

acid and then coupled with other aromatic compounds to produce a wide range of vibrant

azo dyes used in textiles and other industries.[2][13]

Corrosion Inhibition: m-Anisidine is an effective corrosion inhibitor, particularly for metals

like aluminum and copper in acidic environments.[13][14] It forms a protective layer on the

metal surface, preventing degradation.

Specialty Chemicals: It serves as a starting material for various specialty chemicals and

organic photosensitive materials.[2][13]

Part 4: A Strategic Guide to Sourcing and
Procurement
The procurement of a high-purity chemical like m-Anisidine is a multi-step process that

demands careful consideration to ensure experimental reproducibility and safety.

Supplier Vetting and Selection Criteria
Choosing the right supplier is the most critical step in the procurement process. Not all

suppliers adhere to the same quality standards.[13]

Key Evaluation Criteria:
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Purity and Grade: Suppliers should provide clear specifications of purity (e.g., >98.0% by

GC) and grade (e.g., for synthesis, reagent grade).[15] For sensitive applications, higher

purity grades are essential.

Certificate of Analysis (CoA): A reputable supplier will provide a batch-specific CoA with

every purchase.[16] This document should detail the purity, identity, and levels of known

impurities as determined by analytical testing.

Safety Data Sheet (SDS): A comprehensive SDS is mandatory and must be provided.[17]

[18] This document contains critical information on hazards, handling, storage, and

emergency procedures.

Consistency and Reliability: For long-term projects or manufacturing, a supplier's ability to

provide consistent quality across different batches and maintain a stable supply chain is

crucial.[13]

Technical Support: A knowledgeable technical support team can be an invaluable resource

for addressing questions about product specifications, stability, or handling.[13]

Notable Suppliers: Several chemical manufacturers and distributors list m-Anisidine in their

catalogs, including but not limited to:

Sigma-Aldrich (Merck)

Thermo Fisher Scientific (Alfa Aesar)[8]

Tokyo Chemical Industry (TCI)

Santa Cruz Biotechnology (SCBT)[7]

Loba Chemie[9]

Simson Pharma Limited

Vandana Chemicals[19]

Quality Control and Verification upon Receipt
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Even when purchased from a trusted source, it is good laboratory practice to perform identity

and purity verification.

Visual Inspection: Check for correct labeling, intact container seals, and expected physical

appearance (color, state).

Documentation Review: Cross-reference the received product's label, batch number, and

CoA to ensure they match the order.

Analytical Verification (if necessary): For highly sensitive applications, an in-house analytical

check can confirm purity. Techniques like Gas Chromatography (GC) can verify the purity

percentage, while Nuclear Magnetic Resonance (NMR) or Infrared (IR) spectroscopy can

confirm the chemical structure.

A Self-Validating Procurement Workflow
Following a structured procurement process minimizes errors and ensures all safety and quality

checks are performed.
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Logical Workflow for Chemical Procurement

1. Identify Need
(Define Purity, Quantity)

2. Research & Select Supplier
(Compare CoA, SDS, Pricing)

3. Obtain Approvals
(Internal Safety & Purchasing Dept.)

4. Place Purchase Order

5. Receive Shipment
(Log into Inventory)

6. Initial Verification
- Check Label & Seal

- Match with PO & CoA

7. Quality Control
(Perform analytical tests if required)

8. Final Approval
(Release for Lab Use)

Store Appropriately
(Follow SDS Guidelines)

Click to download full resolution via product page

Caption: A structured workflow for the safe and compliant procurement of laboratory chemicals.
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Part 5: Safety, Handling, and Storage Protocols
m-Anisidine is a hazardous substance and must be handled with appropriate precautions.[14]

Hazard Identification
m-Anisidine is classified with the following primary hazards:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[20] It is highly poisonous to

the blood.[6][21]

Irritation: It causes skin irritation and serious eye irritation.[17] It may also cause respiratory

irritation.[17]

Organ Damage: It may cause damage to organs through prolonged or repeated exposure.

[20]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[17][22]

Personal Protective Equipment (PPE)
When handling m-Anisidine, the following PPE is mandatory:[17]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) that are inspected before use.[17]

Eye/Face Protection: Safety glasses with side shields or chemical goggles, and a face shield

if there is a splash risk.[17]

Skin and Body Protection: A lab coat or a complete suit protecting against chemicals.[17]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[23] If inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge is

necessary.[20]

Safe Handling and Storage
Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1676023?utm_src=pdf-body
https://www.usbio.net/biochemicals/002759/
https://www.benchchem.com/product/b1676023?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC104822500&productDescription=META-ANISIDINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB4203315_EN.htm
https://www.ottokemi.com/amines/m-anisidine-for-synthesis-97.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC104822500&productDescription=META-ANISIDINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.chembk.com/en/chem/m-Anisidine
https://www.benchchem.com/product/b1676023?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1178736222_m-Anisidine-CASNO-536-90-3-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-mANISIDINE-CASNO-536-90-1389B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC104822500&productDescription=META-ANISIDINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle m-Anisidine inside a certified chemical fume hood to avoid inhalation of

vapors.[17][24]

Avoid all personal contact. Do not allow the chemical to touch the skin or eyes.

Wash hands thoroughly after handling, even if gloves were worn.[17]

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[23]

Storage:

Store in a cool, dry, and well-ventilated area.[23][25]

Keep the container tightly closed when not in use.[23]

Store away from incompatible materials, especially strong oxidizing agents and acids.[22]

[24]

Store separately from food and animal feed.[22]

Emergency Procedures
Spills:

Evacuate personnel from the immediate area.[10][17]

Wear full PPE, including respiratory protection.[17]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[17]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[17]

Do not let the product enter drains, as it is toxic to aquatic life.[17]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[17][23]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[17][23]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[17][23]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[17][20]

Conclusion
m-Anisidine is an indispensable chemical intermediate whose effective and safe use is a

hallmark of rigorous scientific practice. This guide has detailed the essential technical

knowledge required by researchers and drug development professionals, from its fundamental

chemical properties and synthesis to its critical applications. By prioritizing a deep

understanding of the material, implementing a strategic procurement process focused on

quality and supplier reliability, and adhering strictly to safety protocols, researchers can ensure

both the integrity of their work and the safety of their laboratory environment. The causality is

clear: high-quality, well-characterized starting materials are the bedrock of reproducible and

reliable scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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